Cas no 1214852-44-4 (tert-Butyl 4-(1-ethoxy-1-oxopropan-2-yl)-1,4-diazepane-1-carboxylate)

• Product Name: tert-Butyl 4-(1-ethoxy-1-oxopropan-2-yl)-1,4-diazepane-1-carboxylate
• CAS No: 1214852-44-4
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 1081382
• PubChem ID: 45790105
• Update Time: 2025-05-20

tert-Butyl 4-(1-ethoxy-1-oxopropan-2-yl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(1-ethoxy-1-oxopropan-2-yl)-1,4-diazepane-1-carboxylate
• 1H-1,4-Diazepine-1-acetic acid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-alpha-methyl-, ethyl ester
• 886448-02-8
• DB-023284
• 1214852-44-4
• MFCD11111569
• Tert-butyl4-(1-ethoxy-1-oxopropan-2-yl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C15H28N2O4/c1-6-20-13(18)12(2)16-8-7-9-17(11-10-16)14(19)21-15(3,4)5/h12H,6-11H2,1-5H3
• InChI Key： AIKMHBGFMRDTMI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(C(C(=O)OCC)C)CC1)=O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 4-(1-ethoxy-1-oxopropan-2-yl)-1,4-diazepane-1-carboxylate

tert-Butyl 4-(1-Ethoxy-1-Oxopropan-2-Yl)-1,4-Diazepane-1-Carboxylate: A Comprehensive Overview

tert-butyl 4-(1-ethoxy-1-oxopropan-2-yl)-1,4-diazepane-1-carboxylate is a complex organic compound with the CAS number 1214852-44-4. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The structure of this compound is characterized by a diazepane ring substituted with a tert-butyl carboxylate group and a 1-ethoxy-1-oxopropan-2-yl substituent. These substituents play a crucial role in determining the compound's chemical properties and potential applications.

The synthesis of tert-butyl 4-(1-ethoxy-1-oxypropanoyl)-diazepane derivative involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly ring-closing reactions. The exact synthetic pathway may vary depending on the starting materials and reagents used. Recent advancements in asymmetric synthesis and catalytic methods have made it possible to produce such complex molecules with high efficiency and selectivity.

One of the key features of this compound is its diazepane ring system. Diazepanes are known for their unique electronic properties and structural rigidity, which make them valuable in various chemical applications. The presence of the tert-butyl group further enhances the steric bulk around the nitrogen atom, potentially influencing the compound's reactivity and stability. This makes it an interesting candidate for studies in medicinal chemistry and materials science.

The tert-butyl ester group attached to the diazepane ring contributes to the compound's solubility properties. Ester groups are commonly used in pharmaceuticals to improve drug delivery and bioavailability. Recent research has explored the use of such esters in controlled drug release systems, where they can serve as biodegradable linkers or carriers.

The substituent at position 4 of the diazepane ring is a 1-(ethoxy)oxo-propanoyl group. This group introduces additional functionality to the molecule, such as increased polarity due to the ethoxy group and potential sites for further chemical modifications. Such substituents are often exploited in drug design to optimize pharmacokinetic profiles or enhance molecular targeting.

In terms of applications, tert-butyl 4-(1-oxypropanoyl)-diazepane derivatives have shown promise in several areas. For instance, their structural similarity to certain bioactive molecules makes them candidates for drug discovery programs targeting various therapeutic areas, including central nervous system disorders and infectious diseases. Additionally, their unique physical properties make them suitable for use in advanced materials such as polymers or liquid crystals.

Recent studies have focused on understanding the stereochemical outcomes of reactions involving this compound. The stereochemistry at the nitrogen atom in diazepanes can significantly influence their biological activity and chemical reactivity. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate these stereochemical details.

The development of efficient synthetic routes for this compound has also been an area of active research. Traditional methods often involve multiple steps with low yields, which can be challenging for large-scale production. However, modern methodologies leveraging transition metal catalysts and microwave-assisted synthesis have improved both yield and reaction times.

In conclusion, CAS No: 1214852-based compounds like tert-butyl 4-(1-oxypropanoyl)-diazepane derivatives represent an exciting frontier in organic chemistry research. Their unique structures offer opportunities for innovation across diverse fields, from pharmaceuticals to materials science. As research continues to uncover new insights into their properties and applications, these compounds are likely to play an increasingly important role in both academic and industrial settings.